N-(2-methylphenyl)-2-{[5-(2-thienyl)-3-isoxazolyl]methoxy}acetamide

• IUPAC Name: N-(2-methylphenyl)-2-[(5-thiophen-2-yl-1,2-oxazol-3-yl)methoxy]acetamide
• InChI: InChI=1S/C17H16N2O3S/c1-12-5-2-3-6-14(12)18-17(20)11-21-10-13-9-15(22-19-13)16-7-4-8-23-16/h2-9H,10-11H2,1H3,(H,18,20)
• InChI Key: XTTLUGFIRFEMNZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)COCC2=NOC(=C2)C3=CC=CS3
• Molecular Formula: C17H16N2O3S
• Molecular Weight: 328.4 g/mol

Description

N-(2-methylphenyl)-2-{[5-(2-thienyl)-3-isoxazolyl]methoxy}acetamide, also known as TAK-915, is a novel compound that has recently gained attention in the field of neuroscience. TAK-915 is a selective antagonist of the orexin 2 receptor, which plays a key role in regulating wakefulness and sleep.

Mechanism of Action

The orexin 2 receptor is a G protein-coupled receptor that is primarily expressed in the hypothalamus, a region of the brain that plays a key role in regulating sleep and wakefulness. The activation of the orexin 2 receptor promotes wakefulness, while its inhibition promotes sleep. N-(2-methylphenyl)-2-{[5-(2-thienyl)-3-isoxazolyl]methoxy}acetamide selectively blocks the activity of the orexin 2 receptor, thereby promoting sleep.
Biochemical and Physiological Effects:
N-(2-methylphenyl)-2-{[5-(2-thienyl)-3-isoxazolyl]methoxy}acetamide has been shown to promote sleep in both rodents and non-human primates, without causing sedation or impairing cognitive function. N-(2-methylphenyl)-2-{[5-(2-thienyl)-3-isoxazolyl]methoxy}acetamide has also been shown to reduce the symptoms of narcolepsy, including excessive daytime sleepiness and cataplexy. N-(2-methylphenyl)-2-{[5-(2-thienyl)-3-isoxazolyl]methoxy}acetamide has no significant off-target effects and does not affect the activity of other neurotransmitter systems.

Advantages and Limitations for Lab Experiments

N-(2-methylphenyl)-2-{[5-(2-thienyl)-3-isoxazolyl]methoxy}acetamide is a potent and selective antagonist of the orexin 2 receptor, with no significant off-target effects. N-(2-methylphenyl)-2-{[5-(2-thienyl)-3-isoxazolyl]methoxy}acetamide has been extensively studied in preclinical models, including rodents and non-human primates. However, the long-term safety and efficacy of N-(2-methylphenyl)-2-{[5-(2-thienyl)-3-isoxazolyl]methoxy}acetamide in humans is not yet known. Additionally, the cost and availability of N-(2-methylphenyl)-2-{[5-(2-thienyl)-3-isoxazolyl]methoxy}acetamide may limit its use in some laboratory experiments.

Future Directions

There are several potential future directions for the study of N-(2-methylphenyl)-2-{[5-(2-thienyl)-3-isoxazolyl]methoxy}acetamide. One area of interest is the development of N-(2-methylphenyl)-2-{[5-(2-thienyl)-3-isoxazolyl]methoxy}acetamide as a treatment for sleep disorders, such as narcolepsy and insomnia. Another area of interest is the use of N-(2-methylphenyl)-2-{[5-(2-thienyl)-3-isoxazolyl]methoxy}acetamide as a research tool to study the role of the orexin 2 receptor in regulating sleep and wakefulness. Additionally, the development of more selective and potent orexin 2 receptor antagonists may lead to the discovery of new treatments for sleep disorders and other neurological conditions.

Scientific Research Applications

N-(2-methylphenyl)-2-{[5-(2-thienyl)-3-isoxazolyl]methoxy}acetamide has been extensively studied in preclinical models, including rodents and non-human primates. These studies have shown that N-(2-methylphenyl)-2-{[5-(2-thienyl)-3-isoxazolyl]methoxy}acetamide is a potent and selective antagonist of the orexin 2 receptor, with no significant off-target effects. N-(2-methylphenyl)-2-{[5-(2-thienyl)-3-isoxazolyl]methoxy}acetamide has been shown to promote sleep in both normal and sleep-deprived animals, without causing sedation or impairing cognitive function. N-(2-methylphenyl)-2-{[5-(2-thienyl)-3-isoxazolyl]methoxy}acetamide has also been shown to reduce the symptoms of narcolepsy, a sleep disorder characterized by excessive daytime sleepiness and cataplexy.